Cas no 941872-29-3 (N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 941872-29-3
• MF: C₂₅H₂₇N₃O₄
• MW: 433.499586343765
• CID: 5458742
• Update Time: 2025-07-14

N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-methoxyphenyl)-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
• N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

• Inchi： 1S/C25H27N3O4/c1-31-20-9-5-8-19(16-20)27-25(30)24(29)26-17-23(28-12-14-32-15-13-28)22-11-4-7-18-6-2-3-10-21(18)22/h2-11,16,23H,12-15,17H2,1H3,(H,26,29)(H,27,30)
• InChI Key： KWLRNCYRTHIHFR-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCOCC1)C1=C2C(C=CC=C2)=CC=C1)(=O)C(NC1=CC=CC(OC)=C1)=O

Additional information on N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 941872-29-3): A Comprehensive Overview

N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 941872-29-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent advancements in the research and development of this compound.

The chemical structure of N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide is composed of several key functional groups. The methoxyphenyl group, known for its aromatic and electron-donating properties, plays a crucial role in modulating the compound's interactions with biological targets. The morpholin-4-yl moiety, a six-membered heterocyclic ring containing an oxygen atom, imparts additional stability and solubility to the molecule. The naphthalen-1-yl group, a polycyclic aromatic hydrocarbon, contributes to the compound's lipophilicity and overall hydrophobic character. These structural elements collectively influence the pharmacological properties of the compound.

The synthesis of N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of the methoxyphenyl and naphthalen-1-yl intermediates through standard aromatic substitution reactions. The morpholin-4-yl group is then introduced via nucleophilic substitution or condensation reactions. The final step involves coupling these intermediates to form the desired product using appropriate coupling reagents such as carbodiimides or phosphine-based catalysts. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

In terms of biological activity, N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide has demonstrated significant potential as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, preliminary research indicates that it may have anti-cancer properties, particularly against certain types of solid tumors.

The mechanism of action of N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide is multifaceted. It has been found to modulate various signaling pathways involved in inflammation and cell survival. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor implicated in inflammatory responses. Furthermore, it may also interact with specific receptors or enzymes involved in neuroprotection and apoptosis regulation.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-(3-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-y l)ethylethanediamide in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In addition to its therapeutic applications, N'-(3-methoxyphenyl)-N - 2 - ( morpholin - 4 - yl ) - 2 - ( naphthalen - 1 - yl ) ethylethanediamide has also been studied for its use in diagnostic imaging and drug delivery systems. Its unique structural properties make it an attractive candidate for developing targeted therapies that can improve drug bioavailability and reduce side effects.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of N' -( 3 - methoxyphen yl ) - N - 2 - ( morpholin - 4 - yl ) - 2 - ( naphthalen - 1 - yl ) ethylethanediamide. These studies have helped identify key structural motifs that contribute to its biological activity and have guided the design of more potent analogs with improved pharmacological profiles.

In conclusion, N' -( 3 - meth oxy phen yl ) - N - 2 - ( morph olin - 4 - yl ) - 2 - ( naph thal en - 1 - yl ) ethylethane diam ide ( CAS No . 941872 - 29 - 3 ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.